Cas no 1598331-04-4 (3-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxolane)

• Product Name: 3-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxolane
• CAS No: 1598331-04-4
• MF: C₉H₁₅BrCl₂O₂
• MW: 306.024200677872
• CID: 6518031
• PubChem ID: 114773820
• Update Time: 2025-11-06

3-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxolane Chemical and Physical Properties

Names and Identifiers

• 3-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxolane
• EN300-1134686
• 3-{[(3-bromo-1,4-dichlorobutan-2-yl)oxy]methyl}oxolane
• 1598331-04-4

• Inchi： 1S/C9H15BrCl2O2/c10-8(3-11)9(4-12)14-6-7-1-2-13-5-7/h7-9H,1-6H2
• InChI Key： FDHVGPSMRYZDNK-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OCC1COCC1

Computed Properties

• Exact Mass: 303.96325g/mol
• Monoisotopic Mass: 303.96325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxolane

3-{(3-Bromo-1,4-Dichlorobutan-2-yl)Oxymethyl}Oxolane: A Comprehensive Overview

3-{(3-Bromo-1,4-Dichlorobutan-2-yl)Oxymethyl}Oxolane, also known by its CAS number 1598331-04-4, is a complex organic compound with significant potential in various chemical applications. This compound belongs to the class of halogenated ethers, characterized by its unique structure that includes a bromine atom and two chlorine atoms attached to a butanediyl chain, which is further connected to an oxymethyl group and an oxolane ring. The oxolane ring, also known as tetrahydrofuran (THF), is a five-membered cyclic ether that contributes to the compound's stability and reactivity.

The synthesis of 3-{(3-Bromo-1,4-Dichlorobutan-2-yl)Oxymethyl}Oxolane involves a series of multi-step reactions, including halogenation, etherification, and cyclization processes. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity levels. Researchers have explored various catalysts and reaction conditions to enhance the efficiency of these processes, making this compound more accessible for industrial applications.

The structural features of this compound make it highly versatile in different chemical transformations. The presence of multiple halogen atoms (bromine and chlorine) provides opportunities for substitution reactions, which are widely used in drug discovery and materials science. For instance, bromine can act as a leaving group in nucleophilic substitution reactions, facilitating the incorporation of diverse functional groups into the molecule. Similarly, chlorine atoms can participate in electrophilic substitutions under specific conditions.

Recent studies have highlighted the potential of 3-{(3-Bromo-1,4-Dichlorobutan-2-yl)Oxymethyl}Oxolane in the development of advanced materials such as polymers and coatings. The oxolane ring's ability to form stable ether linkages makes it an attractive building block for constructing high-performance polymers with tailored properties like thermal stability and mechanical strength. Additionally, the compound's halogenated substituents can be exploited to introduce cross-linking functionalities, further enhancing the material's durability.

In the field of pharmacology, this compound has shown promise as a precursor for bioactive molecules. Its structure allows for modular synthesis approaches, enabling chemists to explore various substitution patterns that could lead to novel drug candidates with improved bioavailability and efficacy. For example, researchers have investigated its use in creating antiviral agents by incorporating specific functional groups that target viral enzymes.

The environmental impact of 3-{(3-Bromo-1,4-Dichlorobutan-2-yl)Oxymethyl}Oxolane has also been a topic of interest in recent studies. While its chemical stability contributes to its utility in industrial applications, it also raises concerns about its persistence in the environment. Scientists are exploring methods to develop biodegradable variants or recycling processes that minimize its environmental footprint without compromising its performance.

In conclusion, 3-{(3-Bromo-1,4-Dichlorobutan-2-yl)Oxymethyl}Oxolane, with its CAS number 1598331-04-4, represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, positioning it as a key player in the advancement of modern chemistry.